Cas no 136562-77-1 (Benzenepropanenitrile, β-oxo-4-phenoxy-)
Benzenepropanenitrile, β-oxo-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, β-oxo-4-phenoxy-
- 3-oxo-3-(4-phenoxy-phenyl)-propionitrile
- Benzenepropanenitrile, beta-oxo-4-phenoxy-
- 3-OXO-3-(4-PHENOXYPHENYL)PROPANENITRILE
- F98259
- AKOS002392796
- SCHEMBL3580785
- 136562-77-1
-
- Inchi: 1S/C15H11NO2/c16-11-10-15(17)12-6-8-14(9-7-12)18-13-4-2-1-3-5-13/h1-9H,10H2
- InChI Key: VKFAKXHYJOEGTR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C(=O)CC#N)=CC=1
Computed Properties
- Exact Mass: 237.078978594g/mol
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1Ų
Benzenepropanenitrile, β-oxo-4-phenoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0012RA-100mg |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 100mg |
$18.00 | 2023-12-16 | |
| Aaron | AR0012RA-250mg |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 250mg |
$29.00 | 2023-12-16 | |
| Aaron | AR0012RA-10g |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 10g |
$315.00 | 2023-12-16 | |
| Aaron | AR0012RA-25g |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 25g |
$692.00 | 2023-12-16 | |
| A2B Chem LLC | AA49130-100mg |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 100mg |
$28.00 | 2024-04-20 | |
| A2B Chem LLC | AA49130-250mg |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 250mg |
$40.00 | 2024-04-20 | |
| A2B Chem LLC | AA49130-500mg |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 500mg |
$52.00 | 2024-04-20 | |
| A2B Chem LLC | AA49130-1g |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 1g |
$70.00 | 2024-04-20 | |
| A2B Chem LLC | AA49130-5g |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 5g |
$202.00 | 2024-04-20 | |
| A2B Chem LLC | AA49130-10g |
Benzenepropanenitrile, β-oxo-4-phenoxy- |
136562-77-1 | 97% | 10g |
$340.00 | 2024-04-20 |
Benzenepropanenitrile, β-oxo-4-phenoxy- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Benzenepropanenitrile, β-oxo-4-phenoxy-
Comprehensive Overview of Benzenepropanenitrile, β-oxo-4-phenoxy- (CAS No. 136562-77-1): Properties, Applications, and Industry Insights
Benzenepropanenitrile, β-oxo-4-phenoxy- (CAS No. 136562-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its phenoxy and β-oxo functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C15H11NO2, combines aromatic and carbonyl features, enabling diverse applications in drug discovery and material science.
In recent years, the demand for high-purity nitrile compounds like Benzenepropanenitrile, β-oxo-4-phenoxy- has surged due to their role in developing non-toxic catalysts and sustainable chemical processes. Researchers are particularly interested in its potential as a bioactive scaffold, with studies highlighting its utility in designing antimicrobial agents and enzyme inhibitors. The compound’s low environmental persistence aligns with the global shift toward green chemistry, a trending topic in scientific forums.
From a synthetic perspective, CAS No. 136562-77-1 is often synthesized via Knoevenagel condensation or Pd-catalyzed cross-coupling, methods frequently searched in academic databases. Its crystalline stability and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it ideal for high-throughput screening—a hot topic in AI-driven drug discovery. Industry reports suggest its growing adoption in peptide mimetics and OLED materials, addressing queries on "nitriles in advanced electronics."
Quality control of Benzenepropanenitrile, β-oxo-4-phenoxy- relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with REACH and FDA guidelines. Suppliers emphasize its low cytotoxicity, a key concern for researchers investigating safer chemical alternatives. Storage recommendations typically include argon-filled containers to prevent degradation, a detail often overlooked in search queries about "nitrile shelf life."
The compound’s structure-activity relationship (SAR) has been explored in cancer therapeutics, with patents citing its derivatives as kinase modulators. This aligns with the rising interest in "targeted therapy" and "small-molecule drugs." Additionally, its fluorescent properties under UV light have sparked investigations into bioimaging probes, answering niche searches like "nitrile-based sensors."
Market analysts note that CAS 136562-77-1 is predominantly sourced from specialty chemical manufacturers in Europe and Asia, with pricing influenced by raw material sustainability—a trending search term. Regulatory filings indicate its approval under ISO 9001 standards, reassuring buyers concerned about "supply chain transparency." Future applications may expand into biodegradable polymers, a sector gaining traction due to circular economy initiatives.
In conclusion, Benzenepropanenitrile, β-oxo-4-phenoxy- exemplifies the intersection of innovation and safety in modern chemistry. Its versatility addresses both academic curiosities ("how to synthesize β-oxo nitriles") and industrial needs ("scalable nitrile production"), cementing its relevance in a competitive market. Continuous research into its eco-friendly derivatives will likely dominate peer-reviewed literature in the coming decade.
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